Cas no 326829-08-7 (3-chloro-5,5-dimethyl-4H-isoxazole)

• Product Name: 3-chloro-5,5-dimethyl-4H-isoxazole
• CAS No: 326829-08-7
• MF: C₅H₈ClNO
• MW: 133.576120376587
• MDL: MFCD27997642
• CID: 1457501
• PubChem ID: 11665417
• Update Time: 2025-04-20

3-chloro-5,5-dimethyl-4H-isoxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-chloro-4,5-dihydro-5,5-dimethyl-
• 3-chloro-5,5-dimethyl-4H-1,2-oxazole
• 3-chloro-5,5-dimethyl-4H-isoxazole
• 3-chloro-5，5-dimethyl-4，5-dihydro-1，2-oxazole
• SCHEMBL1412392
• CS-0161100
• EN300-367785
• 3-chloro-5,5-dimethyl-4,5-dihydroisoxazole
• AKOS028113715
• 3-Chloro-4,5-dihydro-5,5-dimethylisoxazole
• 326829-08-7
• AS-65294
• 3-chloro-5,5-dimethyl-2-isoxazoline
• DTXSID40470228
• SY251058
• MFCD27997642
• AC8145
• BNA82908
• YMCWJQIZJIKFHO-UHFFFAOYSA-N

• MDL： MFCD27997642
• Inchi： 1S/C5H8ClNO/c1-5(2)3-4(6)7-8-5/h3H2,1-2H3
• InChI Key： YMCWJQIZJIKFHO-UHFFFAOYSA-N
• SMILES： ClC1CC(C)(C)ON=1

Computed Properties

• Exact Mass: 133.02954
• Monoisotopic Mass: 133.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines